2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione

• IUPAC Name: 2-[(E)-3-(4-methylphenyl)prop-2-enoyl]indene-1,3-dione
• InChI: InChI=1S/C19H14O3/c1-12-6-8-13(9-7-12)10-11-16(20)17-18(21)14-4-2-3-5-15(14)19(17)22/h2-11,17H,1H3/b11-10+
• InChI Key: MGQUOUKEPYHCFG-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC(=O)C2C(=O)C3=CC=CC=C3C2=O
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C(=O)C2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C19H14O3
• Molecular Weight: 290.3 g/mol

Description

2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione, also known as Chalcone, is a chemical compound that belongs to the family of flavonoids. It is a yellow crystalline powder that is soluble in organic solvents such as ethanol, methanol, and chloroform. Chalcone has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, antimicrobial, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione is not fully understood, but it is believed to involve multiple pathways. 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has been found to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of pro-inflammatory mediators. 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which regulates the expression of antioxidant and detoxifying enzymes. Furthermore, 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has been found to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has been found to have a number of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-α in animal models of inflammation. 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase, leading to a reduction in oxidative stress. Additionally, 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has several advantages for lab experiments. It is a relatively simple compound to synthesize and is readily available. 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione is also stable under normal laboratory conditions and can be stored for long periods of time. However, 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has some limitations for lab experiments. It is insoluble in water, which can make it difficult to use in aqueous systems. Additionally, 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has a low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the research on 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione. One area of interest is the development of 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the investigation of the mechanism of action of 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione and its potential interactions with other compounds. Additionally, the development of more efficient synthesis methods for 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione could lead to the production of larger quantities for research and commercial applications.

Synthesis Methods

2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione can be synthesized through the Claisen-Schmidt condensation reaction between an aromatic aldehyde and a ketone in the presence of a base catalyst such as sodium hydroxide or potassium hydroxide. The reaction takes place in ethanol or methanol as a solvent and is carried out at room temperature or under reflux conditions. The yield of 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione depends on the reaction conditions and the nature of the starting materials.

Scientific Research Applications

2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has also been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, 2-[3-(4-methylphenyl)acryloyl]-1H-indene-1,3(2H)-dione has been found to have antimicrobial activity against a wide range of bacteria and fungi.